Cas no 3763-72-2 (Ethanol,2,2'-sulfonylbis-, diacetate (9CI))

Ethanol,2,2'-sulfonylbis-, diacetate (9CI) structure
3763-72-2 structure
Product Name:Ethanol,2,2'-sulfonylbis-, diacetate (9CI)
CAS No:3763-72-2
MF:C8H14O6S
MW:238.258162021637
CID:306297
PubChem ID:77377
Update Time:2025-04-19

Ethanol,2,2'-sulfonylbis-, diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

    • Ethanol,2,2'-sulfonylbis-, diacetate (9CI)
    • 2-(2-acetyloxyethylsulfonyl)ethyl acetate
    • 2,2'-Sulfonylbisethanol diacetate
    • 2,2'-Sulfonyldiethanol diacetate
    • 2,2'-Sulphonylbisethyl diacetate
    • Bis(2-acetoxyethyl)sulfone
    • Bis(acetoxyethyl)sulfone
    • BRN 1793632
    • Ethanol, 2,2'-sulfonyldi-, diacetate (7CI,8CI)
    • Sulfone, bis(2-acetoxyethyl)
    • sulfonyldiethane-2,1-diyl diacetate
    • 3763-72-2
    • MY85CQ5PXQ
    • Ethanol, 2,2'-sulfonyldi-, diacetate
    • UNII-MY85CQ5PXQ
    • SCHEMBL5711986
    • Ethanol, 2,2'-sulfonylbis-, diacetate
    • NS00045250
    • acetoxyethylsulphone
    • Ethanol, 2,2'-sulfonylbis-, diacetate (9CI)
    • EINECS 223-182-5
    • DTXSID20191065
    • Inchi: 1S/C8H14O6S/c1-7(9)13-3-5-15(11,12)6-4-14-8(2)10/h3-6H2,1-2H3
    • InChI Key: ZNEZVLKEOCTFHJ-UHFFFAOYSA-N
    • SMILES: S(CCOC(C)=O)(CCOC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 238.05112
  • Monoisotopic Mass: 238.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 95.1A^2
  • XLogP3: -0.6

Experimental Properties

  • Density: 1.4965 (rough estimate)
  • Boiling Point: 350.85°C (rough estimate)
  • Flash Point: 194.5°C
  • Refractive Index: 1.5300 (estimate)
  • PSA: 86.74
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